ethyl 1-{[(2,3-dimethylphenyl)amino]carbonothioyl}-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2,3-dimethylphenyl)carbamothioyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H24N2O2S/c1-4-21-16(20)14-8-10-19(11-9-14)17(22)18-15-7-5-6-12(2)13(15)3/h5-7,14H,4,8-11H2,1-3H3,(H,18,22)
• InChI Key: BJTIGWRWJOWFED-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=S)NC2=CC=CC(=C2C)C
• Molecular Formula: C17H24N2O2S
• Molecular Weight: 320.5 g/mol

Description

Ethyl 1-{[(2,3-dimethylphenyl)amino]carbonothioyl}-4-piperidinecarboxylate, also known as EDC or N-(2,3-dimethylphenyl)-N'-[1-(ethylcarbamothioyl)piperidin-4-yl]urea, is a synthetic compound that has gained attention due to its potential use in scientific research. EDC is a potent inhibitor of the enzyme acetylcholinesterase, which plays a crucial role in the regulation of the neurotransmitter acetylcholine.

Mechanism of Action

Ethyl 1-{[(2,3-dimethylphenyl)amino]carbonothioyl}-4-piperidinecarboxylate works by binding to the active site of acetylcholinesterase, which prevents the enzyme from breaking down acetylcholine. This leads to an increase in acetylcholine levels in the brain, which can have a variety of effects on physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on its ability to inhibit acetylcholinesterase. Increased levels of acetylcholine in the brain can lead to improved cognitive function, increased muscle tone, and enhanced synaptic plasticity. However, excessive levels of acetylcholine can also lead to adverse effects such as muscle spasms, seizures, and respiratory failure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 1-{[(2,3-dimethylphenyl)amino]carbonothioyl}-4-piperidinecarboxylate in lab experiments is its potent inhibition of acetylcholinesterase, which allows for the precise manipulation of acetylcholine levels in the brain. However, the use of this compound in lab experiments is limited by its potential for adverse effects and its narrow therapeutic window.

Future Directions

There are several future directions for the study of ethyl 1-{[(2,3-dimethylphenyl)amino]carbonothioyl}-4-piperidinecarboxylate. One potential application is its use as a tool for studying the role of acetylcholine in various physiological processes. Another potential application is its use as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease. Further research is needed to fully understand the potential benefits and limitations of this compound in these applications.

Synthesis Methods

Ethyl 1-{[(2,3-dimethylphenyl)amino]carbonothioyl}-4-piperidinecarboxylate can be synthesized through a multi-step process that involves the reaction of 2,3-dimethylphenylamine with ethyl isocyanate to form N-(2,3-dimethylphenyl)urea. This compound is then reacted with thionyl chloride to form N-(2,3-dimethylphenyl)isothiocyanate, which is subsequently reacted with 4-piperidinecarboxylic acid to form this compound.

Scientific Research Applications

Ethyl 1-{[(2,3-dimethylphenyl)amino]carbonothioyl}-4-piperidinecarboxylate has been extensively studied for its potential use in scientific research. It has been shown to be a potent inhibitor of acetylcholinesterase, which makes it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease. This compound has also been studied for its potential use as a tool for studying the role of acetylcholine in various physiological processes.